Cas no 873016-31-0 (6H-Thieno[2,3-d]azepine-6-carboxylicacid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 6H-Thieno[2,3-d]azepine-6-carboxylicacid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 873016-31-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 719523
• PubChem ID: 57354994
• Update Time: 2025-05-21

6H-Thieno[2,3-d]azepine-6-carboxylicacid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 6H-Thieno[2,3-d]azepine-6-carboxylicacid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester
• 4,5,7,8-TETRAHYDRO-6H-THIENO[2,3-D]AZEPINE-6-CARBOXYLIC ACID, T-BUTYLESTER
• tert-butyl 4,5,7,8-tetrahydrothieno[2,3-d]azepine-6-carboxylate
• tert-Butyl 4,5,7,8-tetrahydro-6H-thieno[2,3-d]azepine-6-carboxylate
• DTXSID70722823
• AKOS027380810
• 4,5,7,8-Tetrahydro-6H-thieno[2,3-d]azepine-6-carboxylic acid,t-butylester
• 4,5,7,8-Tetrahydro-thieno[2,3-d]azepine-6-carboxylic acid tert-butyl ester
• RWAYLEURMSJXJJ-UHFFFAOYSA-N
• MFCD11044623
• 873016-31-0
• SCHEMBL3005376
• tert-Butyl 4H,5H,6H,7H,8H-thieno[2,3-d]azepine-6-carboxylate

• Inchi： 1S/C13H19NO2S/c1-13(2,3)16-12(15)14-7-4-10-6-9-17-11(10)5-8-14/h6,9H,4-5,7-8H2,1-3H3
• InChI Key： RWAYLEURMSJXJJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 6H-Thieno[2,3-d]azepine-6-carboxylicacid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester

Compound CAS No 873016-31-0: 6H-Thieno[2,3-d]azepine-6-carboxylic Acid, 4,5,7,8-Tetrahydro-, 1,1-Dimethylethyl Ester

The compound with CAS No 873016-31-0, known as 6H-Thieno[2,3-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienoazepine ring system. The thienoazepine core is a fused bicyclic structure composed of a thiophene ring and an azepine ring, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the potential of thienoazepine derivatives in drug discovery. For instance, researchers have explored their role as potential inhibitors of various enzymes and receptors involved in neurodegenerative diseases. The carboxylic acid ester functionality in this compound suggests its ability to participate in bioisosteric replacements or serve as a prodrug for targeted drug delivery systems. The 1,1-dimethylethyl ester group further enhances the compound's lipophilicity, making it potentially suitable for crossing biological membranes.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thienoazepine ring system followed by functionalization to introduce the carboxylic acid ester group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These methods not only improve yield but also enhance the purity of the final product.

In terms of biological activity, 6H-Thieno[2,3-d]azepine-6-carboxylic acid derivatives have shown promising results in preclinical studies. For example, they have demonstrated moderate inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, their ability to modulate G-protein coupled receptors (GPCRs) makes them attractive candidates for treating conditions such as chronic pain and inflammation.

From an analytical standpoint, modern spectroscopic techniques like NMR and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while X-ray crystallography has offered insights into its three-dimensional conformation. These analyses are crucial for understanding the relationship between the compound's structure and its biological activity.

Looking ahead, the development of thienoazepine-based drugs is expected to benefit from advancements in computational chemistry. Machine learning algorithms are increasingly being used to predict bioactivity and optimize drug-like properties such as solubility and permeability. By leveraging these tools, researchers can accelerate the discovery of novel therapeutic agents derived from this compound class.

In conclusion, CAS No 873016-31-0 represents a significant advancement in heterocyclic chemistry with promising applications in drug development. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.